Cas no 1805563-30-7 (4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride)

4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride structure
1805563-30-7 structure
Product Name:4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride
CAS No:1805563-30-7
MF:C7H3Cl2NO2S2
MW:268.140217065811
CID:4961202
Update Time:2023-08-24

4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride
    • Inchi: 1S/C7H3Cl2NO2S2/c8-5-1-4(3-10)7(6(13)2-5)14(9,11)12/h1-2,13H
    • InChI Key: MYYDUPYUTGEXPC-UHFFFAOYSA-N
    • SMILES: ClS(C1C(C#N)=CC(=CC=1S)Cl)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 356
  • XLogP3: 2.4
  • Topological Polar Surface Area: 67.3

4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014005618-250mg
4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride
1805563-30-7 97%
250mg
475.20 USD 2021-06-22
Alichem
A014005618-500mg
4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride
1805563-30-7 97%
500mg
847.60 USD 2021-06-22
Alichem
A014005618-1g
4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride
1805563-30-7 97%
1g
1,445.30 USD 2021-06-22
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